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Compound of Interest

Dioctyldecyl isophorone
Compound Name: -
diisocyanate

Cat. No.: B573659

An in-depth analysis of "Dioctyldecyl isophorone diisocyanate” reveals a chemical
substance with specific properties and a limited public footprint, primarily within chemical
databases and regulatory systems. This guide serves to consolidate the available technical
information for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Dioctyldecyl isophorone diisocyanate is identified by the CAS number 185529-25-3.[1][2] It
has a molecular formula of C48H94N204 and a molecular weight of 763.3 g/mol .[1][2] The
compound is also known by synonyms such as Dioctyldecyl IPDI and Monoderm U-18.[2]

While detailed experimental data on this specific molecule is not widely published, its core
structure is based on Isophorone diisocyanate (IPDI), a well-characterized aliphatic
diisocyanate.[3][4] IPDI itself is a cycloaliphatic diisocyanate known for its use in the production
of light-stable and weather-resistant polyurethanes.[3][4] The "dioctyldecyl" modification
suggests the addition of two octyldecyl chains, significantly increasing its molecular weight and
likely altering its physical properties, such as increasing hydrophobicity.

Below is a summary of the key quantitative data for Dioctyldecyl isophorone diisocyanate
and its parent compound, Isophorone diisocyanate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b573659?utm_src=pdf-interest
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.atamanchemicals.com/isophorone-diisocyanate_u25130/
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.atamanchemicals.com/isophorone-diisocyanate_u25130/
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dioctyldecyl isophorone Isophorone diisocyanate
Property .

diisocyanate (IPDI)
CAS Number 185529-25-3[1][2] 4098-71-9[3][5][6][7]
Molecular Formula C48H94N204[1][2] C12H18N202[3][7][8][9]
Molecular Weight 763.3 g/mol [1][2] 222.28 g/mol [6][7][10]

2-octyldecyl N-[[1,3,3-trimethyl- ]

502 5-isocyanato-1-
IUPAC Name (isocyanatomethyl)-1,3,3-

octyldecoxycarbonylamino)cycl ]
trimethylcyclohexane[3]
ohexyllmethyl]carbamate[2]

Synthesis and Reactivity

The synthesis of Dioctyldecyl isophorone diisocyanate is not explicitly detailed in publicly
available literature. However, the synthesis of the parent molecule, IPDI, is well-documented
and typically involves the phosgenation of isophorone diamine.[3][11] It is plausible that
Dioctyldecyl isophorone diisocyanate is synthesized through a derivative pathway, where
the isocyanate groups of IPDI react with an octyldecyl alcohol.

The reactivity of isocyanates is characterized by their reaction with nucleophiles, particularly
compounds containing active hydrogen atoms such as alcohols, amines, and water.[6] This
reactivity is the basis for the formation of polyurethanes. In the context of drug development,
this reactivity can be harnessed for crosslinking biopolymers or creating drug delivery systems.

Potential Applications in Drug Development

While direct applications of Dioctyldecyl isophorone diisocyanate in drug development are
not documented, the parent compound, IPDI, has been explored in this field. For instance, IPDI
has been used as a crosslinking agent for gelatin to create a carrier for controlled drug release.
[12] The study demonstrated that crosslinking gelatin with IPDI altered its solubility and swelling
properties, enabling controlled release of a model drug, 5-Fluorouracil.[12]

The inclusion of long alkyl chains in "Dioctyldecyl isophorone diisocyanate"” would likely
enhance its hydrophobic character. This property could be leveraged in the design of drug
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delivery systems for hydrophobic drugs or for creating more stable and less water-swellable
biomaterial matrices.

Experimental Protocols

Detailed experimental protocols for "Dioctyldecyl isophorone diisocyanate" are not
available. However, a general understanding of the methodologies used for related compounds
can be inferred from the literature on IPDI.

Synthesis of Isophorone Diisocyanate (General Overview): A common method for synthesizing
IPDI involves the reaction of isophorone diamine with phosgene or a phosgene equivalent like

triphosgene.[3][11] The reaction is typically carried out in an organic solvent, and the product is
purified by distillation.[3][11]

Crosslinking of Gelatin with Isophorone Diisocyanate (Example Protocol): A study on IPDI-
crosslinked gelatin for drug delivery provides insight into a potential application.[12] In this
research, gelatin was crosslinked with IPDI to modify its properties for controlled drug release.
The resulting material was analyzed using various techniques including FT-IR and proton NMR
for chemical structure, thermal analysis for stability, and in vitro studies to assess drug release
kinetics.[12]

Logical Relationships and Workflows

The potential utility of Dioctyldecyl isophorone diisocyanate in a research and development
context, particularly for drug delivery, can be visualized as a logical workflow. This process
would begin with the synthesis and characterization of the compound, followed by its
application in creating a drug delivery system, and culminating in the evaluation of the system's

performance.
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Caption: A conceptual workflow for the development of a drug delivery system using
Dioctyldecyl isophorone diisocyanate.

In conclusion, while "Dioctyldecyl isophorone diisocyanate” is a recognized chemical entity
with a specific CAS number and molecular weight, detailed technical information and its
applications, particularly in drug development, are not extensively documented in public
literature. Its properties can be inferred from its parent compound, Isophorone diisocyanate,
suggesting potential as a hydrophobic crosslinker in biomaterials and drug delivery systems.
Further research would be necessary to fully elucidate its characteristics and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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